Cas no 1498900-48-3 (2-(Acetamidomethyl)cyclopentane-1-carboxylic acid)

• Product Name: 2-(Acetamidomethyl)cyclopentane-1-carboxylic acid
• CAS No: 1498900-48-3
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 6439730
• PubChem ID: 65897006
• Update Time: 2025-10-28

2-(Acetamidomethyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(acetamidomethyl)cyclopentane-1-carboxylic acid
• 1498900-48-3
• AKOS015238421
• EN300-5008535
• 2-(Acetamidomethyl)cyclopentane-1-carboxylic acid

• Inchi： 1S/C9H15NO3/c1-6(11)10-5-7-3-2-4-8(7)9(12)13/h7-8H,2-5H2,1H3,(H,10,11)(H,12,13)
• InChI Key： MWWORPXHMDGJSC-UHFFFAOYSA-N
• SMILES： OC(C1CCCC1CNC(C)=O)=O

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(Acetamidomethyl)cyclopentane-1-carboxylic acid

2-(Acetamidomethyl)cyclopentane-1-carboxylic Acid: A Comprehensive Overview

2-(Acetamidomethyl)cyclopentane-1-carboxylic acid is a versatile organic compound with the CAS number 1498900-48-3. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a cyclopentane ring substituted with an acetamidomethyl group and a carboxylic acid moiety, making it a valuable building block for further chemical modifications.

The synthesis of 2-(Acetamidomethyl)cyclopentane-1-carboxylic acid typically involves multi-step reactions, often starting from cyclopentane derivatives. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in drug development. Researchers have explored the use of transition metal catalysts, such as palladium and rhodium complexes, to achieve high yields and selectivity in the synthesis process.

One of the most promising applications of 2-(Acetamidomethyl)cyclopentane-1-carboxylic acid lies in the field of pharmacology. Studies have shown that this compound exhibits potential anti-inflammatory and analgesic properties, making it a candidate for the development of novel pain relievers. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its role in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In the realm of agrochemicals, 2-(Acetamidomethyl)cyclopentane-1-carboxylic acid has been evaluated for its pesticidal properties. Recent research indicates that this compound can act as a biopesticide by disrupting the metabolic pathways of target pests without causing harm to non-target organisms. This eco-friendly approach aligns with the growing demand for sustainable agricultural practices.

The material science community has also taken interest in 2-(Acetamidomethyl)cyclopentane-1-carboxylic acid due to its potential as a precursor for advanced polymers and coatings. Its unique combination of rigidity and flexibility at the molecular level makes it suitable for applications requiring high thermal stability and mechanical strength. Researchers are currently exploring its use in developing biodegradable plastics and high-performance adhesives.

From a structural standpoint, 2-(Acetamidomethyl)cyclopentane-1-carboxylic acid exhibits interesting electronic properties that make it a valuable component in organic electronics. Its ability to act as both an electron donor and acceptor has been leveraged in the design of organic photovoltaic materials. Recent studies have demonstrated improved charge transport properties when this compound is incorporated into conjugated polymer systems.

The environmental impact of 2-(Acetamidomethyl)cyclopentane-1-carboxylic acid has also been a topic of interest. Researchers have investigated its biodegradability under various conditions, with findings suggesting that it can be effectively metabolized by soil microorganisms. This characteristic makes it an attractive option for use in green chemistry applications where minimizing environmental footprint is a priority.

In conclusion, 2-(Acetamidomethyl)cyclopentane-1-carboxylic acid (CAS No: 1498900-48-3) is a multifaceted compound with diverse applications across multiple disciplines. Its structural versatility, coupled with recent advancements in synthetic methodologies and application-specific research, positions it as a key player in future scientific innovations. As ongoing studies continue to uncover new potentials, this compound is poised to make significant contributions to both academic research and industrial applications.